molecular formula C10H7FOS B8360351 2-(Thien-2-yl)-5-fluorophenol

2-(Thien-2-yl)-5-fluorophenol

Cat. No. B8360351
M. Wt: 194.23 g/mol
InChI Key: FWKNBJYESAVTTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Thien-2-yl)-5-fluorophenol is a useful research compound. Its molecular formula is C10H7FOS and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Thien-2-yl)-5-fluorophenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Thien-2-yl)-5-fluorophenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Thien-2-yl)-5-fluorophenol

Molecular Formula

C10H7FOS

Molecular Weight

194.23 g/mol

IUPAC Name

5-fluoro-2-thiophen-2-ylphenol

InChI

InChI=1S/C10H7FOS/c11-7-3-4-8(9(12)6-7)10-2-1-5-13-10/h1-6,12H

InChI Key

FWKNBJYESAVTTP-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C2=C(C=C(C=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-fluoro-phenol (0.87 ml, 7.9 mmol) and 2-thiopheneboronic acid (2.02 g, 15.8 mmol) are dissolved in 100 ml dioxane. The resultingsolution is flushed with argon before tetrakis(triphenylphosphine)palladium (456 mg, 0.395 mmol) and 2 ml of aqueous 2M sodium carbonate solution (20 mmol) are added. After flushing again with argon the mixture is refluxed for 15 hours at 100° C. The solution is allowed to cool to room temperature and the mixture is filtered. The filtrate is evaporated and the residue is taken up in dichloromethane and extracted with water. The organic layer is dried with sodium sulfate then concentrated. The residue is purified by chromatography (CH2Cl2/EtOH gradient 100:0 to 98:2) to yield 1.13 g of 2-(thien-2-yl)-5-fluorophenol (74%).
Quantity
0.87 mL
Type
reactant
Reaction Step One
Quantity
2.02 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
20 mmol
Type
reactant
Reaction Step Two
Quantity
456 mg
Type
catalyst
Reaction Step Two

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